Cas no 338-03-4 (4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid)

4,4,4-Trifluoro-3-hydroxy-3-methyl-butanoic acid is a fluorinated carboxylic acid derivative with a hydroxyl group at the β-position, offering unique reactivity and structural features. The presence of the trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in synthetic chemistry as an intermediate for pharmaceuticals, agrochemicals, and specialty materials. The hydroxyl group provides a functional handle for further derivatization, while the methyl group introduces steric effects that can influence selectivity in reactions. Its stability under various conditions and compatibility with common organic transformations make it a versatile building block for fine chemical synthesis. The compound is particularly useful in the development of fluorinated bioactive molecules.

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid structure

338-03-4 structure

Product Name:4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid

CAS No:338-03-4

MF:C₅H₇F₃O₃

MW:172.102492570877

MDL:MFCD00039531

CID:82147

PubChem ID:136168

Update Time:2025-05-26

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

- 4,4,4-trifluoro-3-hydroxy-3-methylbutyric acid
- 3-Hydroxy-3-methyl-4,4,4-trifluorobutyric acid
- 3-Hydroxy-4,4,4-trifluoroisovaleric acid~4,4,4-Trifluoro-3-hydroxy-3-methylbutyric acid~3-Trifluoromethyl-3-hydroxybutyric acid
- 3-(Trifluoromethyl)-3-hydroxybutyric acid
- 4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid
- 4,4,4,-Trifluor-3-hydroxy-3-methyl-buttersaeure
- rac-3-trifluoromethyl-3-hydroxy-butyric acid
- 4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid
- 3-hydroxy-3-methyl-4,4,4-trifluorobutyric acid, AldrichCPR
- Z108565166
- 3-Trifluoromethyl-3-hydroxybutyric acid
- W18712
- (S)-4,4,4-trifluoro-3-hydroxy-3-methylbutanoic acid
- 3-hydroxy-3-(trifluoromethyl)butyric acid
- SY151946
- MFCD00039531
- AKOS001145959
- SCHEMBL936633
- beta-trifluoromethyl-beta-hydroxybutyric acid
- Butanoic acid, 4,4,4-trifluoro-3-hydroxy-3-methyl-
- DTXSID10955375
- 3-hydroxy-3-trifluoromethylbutyric acid
- 338-03-4
- CS-0186901
- FT-0615816
- MS-20472
- EN300-14885
- 4,4,4-trifluoro-3-hydroxy-3-methyl-butyric acid
- 4,4,4-trifluoro-3-hydroxy-3-methylbutanoicacid
- HMS1784I13
- AKOS016345711
- DB-021762
- BBL102635
- STL556438
- MDL： MFCD00039531
- Inchi： 1S/C5H7F3O3/c1-4(11,2-3(9)10)5(6,7)8/h11H,2H2,1H3,(H,9,10)
- InChI Key： JCJGOWYCFRASTM-UHFFFAOYSA-N
- SMILES： FC(C(C)(CC(=O)O)O)(F)F

Computed Properties

Exact Mass: 172.03500
Monoisotopic Mass: 172.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.4
Topological Polar Surface Area: 57.5A^2

Experimental Properties

Color/Form: Not available
Density: 1.3880
Melting Point: 39-41℃
Boiling Point: 87 °C
Flash Point: 87-90°C/0.5mm
Refractive Index: 1.3880
PSA: 57.53000
LogP: 0.77440
Solubility: Not available

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Security Information

Hazard Statement： Corrosive
Hazardous Material transportation number：3265
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Safety Term：8
Packing Group：II
Risk Phrases：R34
Packing Group：II
Hazard Level：8

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Customs Data

HS CODE：2918199090
Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	001246-1g	3-(Trifluoromethyl)-3-hydroxybutyric acid	338-03-4	95%	1g	￡16.00	2022-03-29
Fluorochem	001246-5g	3-(Trifluoromethyl)-3-hydroxybutyric acid	338-03-4	95%	5g	￡64.00	2022-03-29
TRC	T899003-250mg	3-(Trifluoromethyl)-3-hydroxybutyric Acid	338-03-4		250mg	$ 50.00	2022-06-02
TRC	T899003-500mg	3-(Trifluoromethyl)-3-hydroxybutyric Acid	338-03-4		500mg	$ 65.00	2022-06-02
TRC	T899003-2.5g	3-(Trifluoromethyl)-3-hydroxybutyric Acid	338-03-4		2.5g	$ 115.00	2022-06-02
Apollo Scientific	PC7671-1g	3-Hydroxy-3-(trifluoromethyl)butyric acid	338-03-4	95%	1g	£35.00	2024-05-26
Apollo Scientific	PC7671-5g	3-Hydroxy-3-(trifluoromethyl)butyric acid	338-03-4	95%	5g	£70.00	2024-05-26
Apollo Scientific	PC7671-25g	3-Hydroxy-3-(trifluoromethyl)butyric acid	338-03-4	95%	25g	£190.00	2024-05-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L16873-1g	4,4,4-Trifluoro-3-hydroxy-3-methylbutyric acid, 98%	338-03-4	98%	1g	￥1401.00	2023-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L16873-5g	4,4,4-Trifluoro-3-hydroxy-3-methylbutyric acid, 98%	338-03-4	98%	5g	￥5189.00	2023-02-28

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:338-03-4)4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid

Order Number:A821949

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):260.0

Email:sales@amadischem.com

Product Official Link

4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

338-03-4 (4,4,4-trifluoro-3-hydroxy-3-methyl-butanoic acid) Related Products

Recommended suppliers